Cas no 685570-37-0 (Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester)

• Product Name: Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester
• CAS No: 685570-37-0
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 4144348
• PubChem ID: 85966840
• Update Time: 2025-10-18

Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester
• Benzoic acid, 4-[2-(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester
• 685570-37-0
• Ethyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate
• starbld0034918

• Inchi： 1S/C19H18O4/c1-4-23-19(20)16-9-7-14(8-10-16)5-6-15-11-17(21-2)13-18(12-15)22-3/h7-13H,4H2,1-3H3
• InChI Key： VKLHEAZNWCHPBV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C#CC2=CC(OC)=CC(OC)=C2)C=C1

Computed Properties

• Exact Mass: 310.12050905Da
• Monoisotopic Mass: 310.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester

Exploring the Properties and Applications of Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester (CAS No. 685570-37-0)

Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester (CAS No. 685570-37-0) is a specialized organic compound that has garnered attention in both academic and industrial research due to its unique structural features and potential applications. This ester derivative combines a benzoic acid core with an ethynyl linkage and dimethoxyphenyl substituents, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers often seek this compound for its role in developing advanced materials, pharmaceuticals, and specialty chemicals.

The molecular structure of Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester includes a phenylacetylene moiety, which is known for its ability to participate in click chemistry reactions such as the Huisgen cycloaddition. This property makes it valuable for constructing complex molecular architectures, particularly in drug discovery and material science. Recent trends in green chemistry have also highlighted the demand for such compounds due to their potential in sustainable synthesis pathways.

One of the most searched questions about Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dichloromethane, tetrahydrofuran, and dimethyl sulfoxide, while remaining stable at room temperature when stored under inert conditions. These characteristics are critical for researchers optimizing reaction conditions in organic synthesis workflows.

In the pharmaceutical sector, derivatives of Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester have been explored for their bioactivity. While the ester itself is not a drug candidate, its scaffold serves as a precursor for molecules targeting enzyme inhibition and receptor modulation. The dimethoxy groups, in particular, are known to enhance binding affinity in certain biological systems, making this compound a valuable building block in medicinal chemistry.

The material science community has also shown interest in Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester due to its potential in conjugated polymer development. The ethynyl bridge allows for extended π-conjugation, which is essential for designing organic semiconductors and optoelectronic materials. With the growing demand for flexible electronics and OLED technologies, this compound's role in synthesizing advanced materials continues to expand.

From a commercial perspective, the global market for Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester remains niche but steadily growing. Suppliers often highlight its high purity grades (≥95% by HPLC) to meet the stringent requirements of research laboratories. Pricing trends indicate that custom synthesis services for this compound are increasingly popular, especially among institutions focusing on high-throughput screening and combinatorial chemistry.

Environmental and safety considerations for handling Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. The compound's biodegradability profile and ecotoxicological data remain areas of active investigation as part of broader green chemistry initiatives.

Analytical characterization of Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm both the identity and purity of the compound, which is crucial for reproducibility in research applications. Recent advancements in analytical chemistry have enabled more sensitive detection of impurities at trace levels.

Future research directions for Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural flexibility allows for various modifications that could unlock new applications in energy storage or sensor technologies. As synthetic methodologies continue to evolve, particularly in flow chemistry and photocatalysis, the demand for specialized intermediates like this ester is expected to rise.

For researchers sourcing Benzoic acid, 4-[(3,5-dimethoxyphenyl)ethynyl]-, ethyl ester, verification of the CAS No. 685570-37-0 through reliable databases is essential to ensure material consistency. The compound's structure-activity relationships continue to be investigated across multiple disciplines, reflecting the interdisciplinary nature of modern chemical research. With proper handling and application, this compound serves as an important tool in advancing both fundamental science and technological innovation.